Cas no 19668-85-0 (2-(3-methyl-1,2-oxazol-5-yl)acetic acid)

2-(3-Methyl-1,2-oxazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring a methyl-substituted oxazole ring linked to an acetic acid moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its oxazole core contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular frameworks. The acetic acid functional group allows for further derivatization, enabling coupling reactions or esterification. The methyl group at the 3-position may influence steric and electronic properties, offering selectivity in synthetic applications. This compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial processes.
2-(3-methyl-1,2-oxazol-5-yl)acetic acid structure
19668-85-0 structure
Product Name:2-(3-methyl-1,2-oxazol-5-yl)acetic acid
CAS No:19668-85-0
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD01863539
CID:123703
PubChem ID:4195532
Update Time:2025-05-28

2-(3-methyl-1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylisoxazol-5-yl)acetic acid
    • 2-(3-methyl-1,2-oxazol-5-yl)acetic acid
    • 3-Methyl-5-isoxazoleacetic acid
    • 5-Isoxazoleacetic acid, 3-methyl-
    • 3-methylisoxazole-5-acetic acid
    • UPCMLD00X:001
    • (3-Methylisoxazol-5-yl)acetic acid
    • 3-METHYL-5-ISOXAZOLEACETIC ACID 98
    • 5-(Carboxymethyl)-3-methylisoxazole
    • 3-Methyl-5-isoxazoleacetic acid 98%
    • 5-Isoxazoleacetic acid,3-methyl-
    • (3-methyl-1,2-oxazol-5-yl)acetic acid
    • 3-Methyl-isoxazol-5-yl-acetic acid
    • 19668-85-0
    • 2-(3-methylisoxazol-5-yl)-acetic acid
    • 3-Methylisoxazole-5-aceticAcid
    • AKOS006223498
    • 2-(3-methylisoxazol-5-yl) acetic acid
    • SY128203
    • SCHEMBL6251
    • (3-methyl-isoxazol-5-yl)acetic acid
    • EN300-210289
    • (3-methyl-isoxazol-5-yl)-acetic acid
    • 2-(3-methyl-isoxazol-5-yl)acetic acid
    • 3-methyl-5-isoxazole acetic acid
    • F9994-0446
    • 2-(3-methyl-isoxazol-5-yl)-acetic acid
    • FT-0747650
    • DTXSID20400669
    • UPCMLD00X19668-85-0:001
    • CHEMBL3108872
    • MFCD01863539
    • POEFJFLAFQWOTL-UHFFFAOYSA-N
    • PB41664
    • J-012716
    • CS-0067394
    • Z1205493696
    • 3-Methyl-5-isoxazoleacetic acid, 98%
    • TS-01836
    • DA-08608
    • MDL： MFCD01863539
    • Inchi： 1S/C6H7NO3/c1-4-2-5(10-7-4)3-6(8)9/h2H,3H2,1H3,(H,8,9)
    • InChI Key： POEFJFLAFQWOTL-UHFFFAOYSA-N
    • SMILES： O1C(=CC(C)=N1)CC(=O)O

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 141.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Color/Form: Brown powder
  • Density: 1.292
  • Melting Point: 101-104 °C (lit.)
  • Boiling Point: 306.7°C at 760 mmHg
  • Flash Point: 139.3°C
  • Refractive Index: 1.508
  • PSA: 63.33000
  • LogP: 0.61010
  • Solubility: Not determined

2-(3-methyl-1,2-oxazol-5-yl)acetic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-(3-methyl-1,2-oxazol-5-yl)acetic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-methyl-1,2-oxazol-5-yl)acetic acid Pricemore >>

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